Cas no 2171601-59-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171601-59-3
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6167689
• PubChem ID: 165527804
• Update Time: 2025-10-31

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid
• EN300-1502234
• 2171601-59-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(4-methylthiophen-2-yl)methyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H26N2O5S/c1-16-12-17(34-15-16)13-27-25(31)23(10-11-24(29)30)28-26(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12,15,22-23H,10-11,13-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GAKGVYCSCGGEBQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid

The compound with CAS No. 2171601-59-3, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiophene moiety, and a butanoic acid backbone. These structural features make it a versatile building block for various applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. Recent studies have highlighted the importance of Fmoc-based protecting groups in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. This makes the compound an attractive candidate for use in the development of bioactive peptides and proteins.

The thiophene moiety, specifically the 4-methylthiophen-2-yl group, introduces aromaticity and potential electronic properties to the molecule. Thiophene derivatives are known for their stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and radical-mediated processes. Recent research has explored the use of thiophene-containing compounds in organic electronics and optoelectronic devices, where their unique electronic properties can enhance device performance.

The butanoic acid backbone provides flexibility and functionality to the molecule. Butanoic acid derivatives are commonly used in pharmaceuticals due to their ability to form amides and esters, which are essential for drug delivery systems and bioavailability enhancement. The combination of these structural elements in this compound makes it a promising candidate for applications ranging from drug delivery to advanced materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have been able to study the electronic structure of this compound and identify potential sites for further functionalization. These insights have paved the way for tailored modifications that could enhance its bioavailability or electronic performance.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and protecting group strategies. The synthesis typically begins with the preparation of intermediates that incorporate the Fmoc group and thiophene moiety. Subsequent steps involve coupling reactions to assemble these fragments into the final product. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

Applications of this compound are diverse. In pharmaceuticals, it could serve as a precursor for bioactive peptides or as a component in drug delivery systems due to its amide functionality and potential for controlled release. In materials science, its thiophene moiety could contribute to the development of new semiconducting materials or sensors with enhanced sensitivity.

Moreover, recent interest in green chemistry has led researchers to explore more sustainable methods for synthesizing such compounds. This includes the use of catalytic systems that minimize waste and reduce energy consumption during production. By adopting these eco-friendly approaches, the synthesis of this compound can be made more efficient while reducing its environmental footprint.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-2-yl)methylcarbamoyl}butanoic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines functional groups that offer versatility in both chemical reactivity and biological activity. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing both pharmaceuticals and materials science.